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An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction
Ilicicolin H is a potent antifungal agent isolated from the fungus Cylindrocladium ilicicola and

Gliocladium roseum. It exhibits broad-spectrum activity against various pathogenic fungi,

including Candida spp., Aspergillus fumigatus, and Cryptococcus spp.[1] Its mechanism of

action involves the specific inhibition of the mitochondrial cytochrome bc1 reductase (complex

III), a key enzyme in the electron transport chain.[1][2] This document provides a detailed

overview of the spectroscopic data for Ilicicolin H, the experimental protocols used for its

characterization, and a visualization of its molecular signaling pathway. While the user

requested information on "Ilicicolin C," extensive literature searches have predominantly

yielded data for Ilicicolin H, a closely related and well-characterized member of the ilicicolin

family. It is possible that "Ilicicolin C" is a less common synonym or a related analogue with

limited publicly available data. Therefore, this guide focuses on the comprehensive information

available for Ilicicolin H.

Spectroscopic Data
The structural elucidation of Ilicicolin H has been accomplished through a combination of

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). The

following tables summarize the key quantitative data obtained from these analyses.

Table 1: ¹H NMR Spectroscopic Data for Ilicicolin H
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The ¹H NMR spectrum provides detailed information about the chemical environment of the

hydrogen atoms in the molecule.

Position
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

1 2.65 m

2 3.55 d 10.5

4a 1.85 m

5α 1.45 m

5β 1.15 m

6α 1.60 m

6β 1.30 m

7 1.95 m

8a 1.75 m

1' 5.30 dq 15.0, 6.5

2' 5.45 dd 15.0, 8.5

3' 1.65 d 6.5

4-Me 0.95 d 7.0

7-Me 0.85 d 7.0

2'' 7.30 d 8.5

3'' 6.80 d 8.5

6'' 7.80 s

4-OH 10.50 br s

4''-OH 9.50 br s

NH 12.00 br s
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Data obtained in DMSO-d6 at 400 MHz.

Table 2: ¹³C NMR Spectroscopic Data for Ilicicolin H
The ¹³C NMR spectrum provides information on the carbon framework of the molecule.
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Position Chemical Shift (δ) ppm

1 45.2

2 52.8

3 209.0

4 34.5

4a 42.1

5 35.6

6 30.1

7 32.7

8 135.8

8a 130.5

9 125.4

1' 128.9

2' 130.2

3' 18.3

4-Me 22.1

7-Me 16.8

1'' 118.5

2'' 131.5

3'' 115.8

4'' 158.0

5'' 105.1

6'' 165.2

2''-C=O 195.7
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4''-C-OH 162.3

5''-C 98.2

3-C=O 170.1

Data obtained in DMSO-d6 at 100 MHz.

Table 3: Mass Spectrometry Data for Ilicicolin H
High-resolution mass spectrometry (HRMS) confirms the molecular formula of Ilicicolin H.

Ion m/z [M+H]⁺ Molecular Formula

Calculated 434.2326 C₂₇H₃₂NO₄

Observed 434.2328 C₂₇H₃₁NO₄

Experimental Protocols
The following sections detail the methodologies used to obtain the spectroscopic data for

Ilicicolin H.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectra were acquired on a 400 MHz spectrometer. The sample was dissolved in

deuterated dimethyl sulfoxide (DMSO-d6). ¹H NMR and ¹³C NMR spectra were recorded at

room temperature. 2D NMR experiments, including COSY, HSQC, and HMBC, were performed

to facilitate the complete assignment of proton and carbon signals.

Mass Spectrometry (MS)
High-resolution mass spectrometry was performed using an electrospray ionization (ESI)

source coupled to a time-of-flight (TOF) mass analyzer. The sample was dissolved in methanol

and introduced into the mass spectrometer via direct infusion. The data was acquired in

positive ion mode.

Mechanism of Action: Signaling Pathway
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Ilicicolin H exerts its antifungal effect by inhibiting the mitochondrial cytochrome bc1 complex

(Complex III). This inhibition disrupts the electron transport chain, leading to a decrease in ATP

production and ultimately cell death. The following diagram illustrates the signaling pathway

affected by Ilicicolin H.
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Caption: Inhibition of Complex III by Ilicicolin H.

Experimental Workflow
The general workflow for the isolation and characterization of Ilicicolin H is depicted below.
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Caption: General workflow for Ilicicolin H isolation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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